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Introduction

Bis(2,4-dinitrophenyl) disulfide is an aromatic disulfide compound that holds significance as
a versatile chemical intermediate and reagent in various synthetic and analytical applications.
Its reactivity, particularly at the disulfide bond, makes it a subject of interest for researchers in
organic synthesis, materials science, and biochemistry. The presence of the electron-
withdrawing 2,4-dinitrophenyl groups significantly influences the electrophilicity of the sulfur
atoms, rendering the disulfide bond susceptible to nucleophilic attack. This guide provides an
in-depth exploration of its nomenclature, properties, synthesis, and key applications, with a
focus on the underlying chemical principles relevant to research and development
professionals.

Chemical Identity and Nomenclature

Correctly identifying a chemical compound is foundational to scientific rigor. Bis(2,4-
dinitrophenyl) disulfide is known by several names, and understanding its formal
nomenclature is crucial for unambiguous database searching and regulatory compliance.
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o |[UPAC Name: The systematic name assigned by the International Union of Pure and Applied
Chemistry is 1-[(2,4-dinitrophenyl)disulfanyl]-2,4-dinitrobenzene[1].

e Common Synonyms: In literature and commercial catalogs, it is frequently referred to by
various synonyms, including:

o 2,2'4,4'-Tetranitrodiphenyl disulfide[1]
o Disulfide, bis(2,4-dinitrophenyl)[1]

o NSC 192[1]

Key ldentifiers

For precise identification, the following identifiers are universally recognized:

Identifier Value Source
CAS Number 2217-55-2 [1]
Molecular Formula C12H6N40OsS2 [1]
Molecular Weight 398.33 g/mol [2]
InChiKey FZSBDDXXXSWEEW- o

UHFFFAOYSA-N

Physicochemical and Structural Properties

The physical properties and molecular geometry of a compound dictate its behavior in different
environments and its suitability for specific applications.

Physicochemical Data
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Property Value Notes

Observed under standard

Appearance Yellow crystalline solid N
conditions.[3]
_ _ Indicates high thermal stability.
Melting Point > 533 K (> 260 °C) 3]
) ) Commercial grades may vary.
Purity (Typical) >80.0% (HPLC)

[4]

H317: May cause an allergic ]
GHS Hazard ] ] Warning.[1]
skin reaction

Molecular Structure

The three-dimensional structure of Bis(2,4-dinitrophenyl) disulfide has been elucidated,
revealing key geometric parameters that govern its reactivity. The molecule consists of two 2,4-
dinitrophenyl rings linked by a disulfide bridge.

« Disulfide Bond Length: The S-S bond length is approximately 2.0458 A, which is typical for a
single bond between two sulfur atoms[3].

o Dihedral Angle: A notable feature is the significant dihedral angle of 77.00 (8)° between the
two benzene rings[3]. This twisted conformation minimizes steric hindrance between the
bulky ortho-nitro groups on opposing rings.

o Planarity: Each sulfur atom is nearly coplanar with its attached benzene ring, facilitating
electronic communication between the sulfur atoms and the aromatic systems][3].

Caption: Chemical structure of Bis(2,4-dinitrophenyl) disulfide.

High-Yield Synthesis Protocol

While several synthetic routes exist, many suffer from yields below 55%. A highly efficient one-
pot synthesis has been reported, providing the target molecule with excellent purity and a yield
exceeding 90%][3]. This method is advantageous for its simplicity and effectiveness.

Principle of the Synthesis
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The synthesis involves the reaction of 1-chloro-2,4-dinitrobenzene (DNCB) with thiourea in a
polar aprotic solvent, dimethyl sulfoxide (DMSO). Thiourea acts as a sulfur transfer agent. It
initially displaces the chloride from the electron-deficient aromatic ring via nucleophilic aromatic
substitution. The intermediate subsequently reacts to form the symmetrical disulfide. DMSO is
an ideal solvent as it effectively dissolves the reactants and facilitates the substitution reaction.

Detailed Experimental Protocol

e Reactant Preparation:

o Prepare Solution A: Dissolve 1-chloro-2,4-dinitrobenzene (0.01 mol, e.g., 2.03 g) in 20 mL
of DMSO.

o Prepare Solution B: Dissolve thiourea (0.01 mol, e.g., 0.76 g) in 20 mL of DMSO.
» Reaction:

o Combine Solution A and Solution B in a suitable reaction flask.

o Stir the resulting mixture vigorously at 303 K (30 °C) for approximately 2 hours.

o Allow the mixture to stand at the same temperature. A crystalline yellow solid will
precipitate out of the solution.

 Purification and Isolation:
o Filter the yellow crystals using a Buchner funnel.
o Dry the collected solid.
o Grind the solid into a fine powder.

o Wash the powder repeatedly with water, then alcohol, and finally ether. This crucial step
removes unreacted DNCB and thiourea.

o For obtaining single crystals suitable for X-ray diffraction, the washed product can be
recrystallized from acetic acid.
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¢ Confirmation:

o The final product is a pure, yellow crystalline solid with a yield of approximately 95%[3].

Reactant Preparation

Dissolve 1-Chloro-2,4-dinitrobenzene Dissolve Thiourea
in 20 mL DMSO in 20 mL DMSO

Reaction

Combine Solutions

l

Stir at 30°C for 2h

:

Allow solid to precipitate

Purification

Filter Crystals

:

Wash with H20, EtOH, Ether

:

Dry Product

Pure Bis(2,4-dinitrophenyl) disulfide
(>90% Yield)
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Caption: High-yield, one-pot synthesis workflow.

Reactivity and Applications in Research

The primary utility of Bis(2,4-dinitrophenyl) disulfide stems from its role as a synthetic
precursor and its reactivity towards nucleophiles, particularly thiols[3].

Thiol-Disulfide Exchange: A Core Mechanism

The central feature of its chemical reactivity is the susceptibility of the disulfide bond to
cleavage by thiols (R-SH), such as the side chain of cysteine residues in proteins. This reaction
is a form of nucleophilic substitution known as thiol-disulfide exchange[5].

Mechanism:

A nucleophilic thiolate anion (R-S™) attacks one of the electrophilic sulfur atoms of the
disulfide bond.

This proceeds via an Sn2-like transition state.

The S-S bond is cleaved, forming a new, mixed disulfide (R-S-S-Ar, where Ar is the 2,4-
dinitrophenyl group).

A molecule of 2,4-dinitrothiophenolate anion is released as the leaving group.

This released 2,4-dinitrothiophenolate is a chromophoric species, meaning it absorbs light in
the visible spectrum. This property is analogous to the principle behind Ellman's Reagent (5,5'-
dithio-bis(2-nitrobenzoic acid), or DTNB), which is widely used for the quantification of free
thiols in biochemical assays[6]. The release of the colored thiophenolate allows the reaction to
be monitored spectrophotometrically.
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Caption: Mechanism of thiol-disulfide exchange.

Applications in Protein Chemistry and Drug Development

» Cysteine Modification: The thiol-disulfide exchange reaction makes this class of compounds
useful for the selective chemical modification of cysteine residues in proteins. This is a
critical tool in proteomics and drug development for:

o Probing the accessibility and reactivity of specific cysteine residues.
o Introducing labels (e.qg., fluorescent or radioactive tags) for tracking and imaging[6].

o Improving the quality of protein crystals for structural studies by creating a homogenous
redox state and preventing intermolecular disulfide cross-linking[7].

e Synthetic Intermediate: The compound serves as a building block for preparing other
synthetically important molecules[3]. The 2,4-dinitrophenylthio group can be introduced into a
target molecule and later cleaved or further modified, making it a useful protecting group or
functional handle in multi-step organic synthesis.

Safety and Handling

As a laboratory chemical, Bis(2,4-dinitrophenyl) disulfide requires appropriate handling to
ensure user safety.

o Primary Hazard: The globally harmonized system (GHS) classifies this compound as a skin
sensitizer (Category 1)[1]. It may cause an allergic skin reaction upon contact.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1582810/docs?utm_src=pdf-body-img#bis-2-4-dinitrophenyl-disulfide-a-comprehensive-technical-guide-for-scientific-professionals
https://pubmed.ncbi.nlm.nih.gov/2221349/
https://pubmed.ncbi.nlm.nih.gov/18280248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648327/
https://www.benchchem.com/product/b1582810/docs?utm_src=pdf-body#bis-2-4-dinitrophenyl-disulfide-a-comprehensive-technical-guide-for-scientific-professionals
https://pubchem.ncbi.nlm.nih.gov/compound/2217-55-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Recommended PPE: Standard personal protective equipment, including safety glasses,
chemical-resistant gloves (e.g., nitrile), and a lab coat, should be worn at all times.

» Handling: Avoid inhalation of dust and direct contact with skin and eyes. Work in a well-
ventilated area or a chemical fume hood.

Conclusion

Bis(2,4-dinitrophenyl) disulfide is a well-characterized aromatic disulfide with defined
structural properties and a straightforward, high-yield synthesis. Its primary value to the
scientific community lies in the reactivity of its disulfide bond. The ability to undergo thiol-
disulfide exchange reactions makes it, and related compounds, valuable tools for modifying
and analyzing thiol-containing molecules like proteins. For researchers in biochemistry, drug
discovery, and synthetic chemistry, a thorough understanding of its properties and reaction
mechanisms is essential for leveraging its full potential in experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/15%3A_Oxidation_and_Reduction_Reactions/15.07%3A_Redox_Reactions_of_Thiols_and_Disulfides
https://pubmed.ncbi.nlm.nih.gov/2221349/
https://pubmed.ncbi.nlm.nih.gov/2221349/
https://pubmed.ncbi.nlm.nih.gov/18280248/
https://pubmed.ncbi.nlm.nih.gov/18280248/
https://www.benchchem.com/product/b1582810/docs#bis-2-4-dinitrophenyl-disulfide-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1582810/docs#bis-2-4-dinitrophenyl-disulfide-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1582810/docs#bis-2-4-dinitrophenyl-disulfide-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1582810/docs#bis-2-4-dinitrophenyl-disulfide-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1582810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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